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Compound of Interest

Compound Name: Asa-PE

Cat. No.: B054481 Get Quote

A Note on "Asa-PE": The term "Asa-PE" does not correspond to a standard recognized

polymer. This guide will proceed under the assumption that the intended material of interest is

Acrylonitrile Styrene Acrylate (ASA), a widely used thermoplastic known for its excellent

weather and UV resistance. This analysis will compare the mechanical properties of ASA with

two other high-performance thermoplastics: Polycarbonate (PC) and Polyetheretherketone

(PEEK).

This guide is intended for researchers, scientists, and drug development professionals who

require a comparative understanding of the mechanical strength of these materials for various

applications.

Comparative Data on Mechanical Properties
The following table summarizes the key mechanical properties of ASA, PC, and PEEK. These

values are compiled from various sources and represent typical ranges. Actual properties can

vary based on the specific grade, manufacturing process, and presence of additives.
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Mechanical
Property

ASA
(Acrylonitrile
Styrene
Acrylate)

PC
(Polycarbonat
e)

PEEK
(Polyetherethe
rketone)

Test Standard

Tensile Strength

(MPa)
42 - 47.1 90 >90

ISO 527 / ASTM

D638

Flexural Modulus

(GPa)
2.2 - 2.5 2.3 3.6 - 4.4

ISO 178 / ASTM

D790

Izod Impact

Strength,

Notched (J/m)

19 - 180 600 - 850 55 - 80 ISO 180

Heat Deflection

Temperature (°C)

@ 1.8 MPa

86 - 96 130 - 140 150 - 315 ISO 75

Experimental Protocols
The mechanical properties listed above are determined using standardized testing methods to

ensure comparability across different materials and laboratories. The most common standards

are provided by ASTM International and the International Organization for Standardization

(ISO).

Tensile Strength Testing (ASTM D638 / ISO 527)
Tensile testing is performed to determine the force required to break a material and its

elongation properties.[1][2][3]

Objective: To measure the tensile strength, elongation, and tensile modulus of a plastic

material.[2][4]

Specimen Preparation:

Specimens are typically molded into a "dumbbell" or "dog-bone" shape to ensure that

fracture occurs in the central, narrower section.[2][5]
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The dimensions of the specimen are precisely measured before testing.[5]

Procedure:

The specimen is securely clamped into the grips of a universal testing machine.[6]

A tensile load is applied to the specimen at a constant rate of elongation.[1][6]

The force applied and the resulting elongation of the specimen are continuously measured

until the specimen fractures.[6][7]

The tensile strength is calculated as the maximum stress the material can withstand before

breaking.[2] The tensile modulus is determined from the initial linear portion of the stress-

strain curve.[2]

Flexural Strength Testing (ASTM D790 / ISO 178)
Flexural testing measures the ability of a material to resist bending forces.[8][9]

Objective: To determine the flexural strength and flexural modulus of a plastic material.[10][11]

[12]

Specimen Preparation:

Specimens are typically rectangular bars of a specified dimension. For ASTM D790, a

common size is 12.7 mm wide, 3.2 mm thick, and 127 mm long.[8][11]

Procedure:

The specimen is placed on two supports, and a load is applied to the center of the specimen

(three-point bending test).[9][11][13]

The load is applied at a specified rate, and the deflection of the specimen is measured.[14]

The test is typically stopped when the specimen breaks or reaches a specified strain (e.g.,

5% for ASTM D790).[11][12][14]
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Flexural strength is calculated from the load at which the specimen fails.[11] The flexural

modulus is a measure of the material's stiffness in bending and is calculated from the slope

of the stress-strain curve in the initial linear portion.[11]
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Specimen Preparation

Testing Procedure

Data Analysis

Mold 'dog-bone' shaped specimen (ASTM D638)

Measure specimen dimensions (width, thickness)

Mount specimen in universal testing machine

Apply tensile load at constant speed

Record force and elongation until fracture

Plot stress vs. strain curve

Determine Tensile Strength (peak stress) Calculate Tensile Modulus (slope of linear region)

Click to download full resolution via product page

Caption: Workflow for determining tensile properties of polymers.
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Material Selection Logic Based on Mechanical
Properties

Key Mechanical Properties

Material Choice

Application Requirement

High Impact Resistance?

High Temperature Resistance?

Good UV/Weather Resistance?

Polycarbonate (PC)

Yes

PEEK

Yes

ASA

Yes

Click to download full resolution via product page

Caption: Decision tree for material selection based on key properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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